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molecular formula C7H5BrN2 B2922977 2-(2-Bromopyridin-3-YL)acetonitrile CAS No. 1211523-71-5

2-(2-Bromopyridin-3-YL)acetonitrile

Cat. No. B2922977
CAS RN: 1211523-71-5
M. Wt: 197.035
InChI Key: ZELUAAXEWIYSLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08232289B2

Procedure details

A mixture of 2-bromo-3-bromomethyl-pyridine (840 mg, 3.35 mmol) and sodium cyanide (187.99 mg, 3.68 mmol) is stirred and refluxed for 1 h in a mixture water (10 mL)-ethanol (2 mL). The reaction mixture is diluted with dichloromethane and washed with saturated aqueous solution of sodium bicarbonate. The organic layer is separated, dried over magnesium sulfate and the solvent evaporated in vacuo to give 83% of the title compound that is used without further purification. MS (m/z): 197 (M+1), 199 (M+3).
Name
2-bromo-3-bromomethyl-pyridine
Quantity
840 mg
Type
reactant
Reaction Step One
Name
sodium cyanide
Quantity
187.99 mg
Type
reactant
Reaction Step One
Name
water
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
2 mL
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
title compound
Yield
83%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:7]([CH2:8]Br)=[CH:6][CH:5]=[CH:4][N:3]=1.[C-:10]#[N:11].[Na+].O.C(O)C>ClCCl>[Br:1][C:2]1[C:7]([CH2:8][C:10]#[N:11])=[CH:6][CH:5]=[CH:4][N:3]=1 |f:1.2|

Inputs

Step One
Name
2-bromo-3-bromomethyl-pyridine
Quantity
840 mg
Type
reactant
Smiles
BrC1=NC=CC=C1CBr
Name
sodium cyanide
Quantity
187.99 mg
Type
reactant
Smiles
[C-]#N.[Na+]
Step Two
Name
water
Quantity
10 mL
Type
reactant
Smiles
O
Name
ethanol
Quantity
2 mL
Type
reactant
Smiles
C(C)O
Step Three
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCl

Conditions

Stirring
Type
CUSTOM
Details
is stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with saturated aqueous solution of sodium bicarbonate
CUSTOM
Type
CUSTOM
Details
The organic layer is separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CUSTOM
Type
CUSTOM
Details
the solvent evaporated in vacuo

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=NC=CC=C1CC#N
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 83%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.